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Cat. No.: B1216049

Get Quote

Abstract
Feracryl, a polymeric iron salt of polyacrylic acid, has emerged as a significant topical agent

with dual hemostatic and antimicrobial properties. This technical guide provides a

comprehensive overview of the history, development, chemical properties, and mechanism of

action of Feracryl. It further details the experimental protocols from key preclinical and clinical

studies that have established its efficacy and safety profile in various applications, including

wound healing, burn management, and periodontal disease. Quantitative data from these

studies are summarized in structured tables for comparative analysis. Additionally, key

processes and mechanisms are visualized through diagrams to facilitate a deeper

understanding for researchers, scientists, and drug development professionals.

Introduction: History and Chemical Properties
The development of Feracryl is rooted in the broader field of polymer chemistry and its

application in medicine. The exploration of polyacrylic acid and its metal salts for therapeutic

purposes led to the discovery of Feracryl's unique properties. It is chemically described as an

iron salt of a polyacrylic acid homopolymer.[1]
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The iron within the polymer is typically in the ferric (Fe³⁺) oxidation state.[1] The molecular

formula is often represented as (C₃H₃O₂Na)n · xFe, though its exact composition can vary

depending on the degree of polymerization and the extent of iron incorporation.[1] This

polymeric nature is crucial to its mechanism of action and its favorable safety profile, as it is not

systemically absorbed to a significant extent.

Synthesis of Feracryl
The fundamental synthesis of Feracryl involves the polymerization of acrylic acid in the

presence of an iron salt, commonly iron(III) chloride, in an aqueous solution. This process is a

form of redox polymerization where the iron ions play a pivotal role in initiating and propagating

the polymer chains.[1]

A patented method for its preparation involves the following general steps:

Pure acrylic acid and potassium persulfate are mixed in distilled water at a controlled

temperature.

A divalent iron salt is then added, and the mixture is stirred for several hours at a slightly

elevated temperature.

The resulting polymer solution is treated with a cation exchange resin to remove impurities.

The purified solution is then filtered and vacuum dried to yield the final Feracryl product as

pinkish, thin scales.
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Figure 1: Simplified workflow for the synthesis of Feracryl.

Mechanism of Action
Feracryl exerts its therapeutic effects through two primary mechanisms: hemostasis and

antimicrobial activity.

Hemostatic Action
The hemostatic properties of Feracryl are attributed to the interaction of its iron component

with blood proteins. Upon contact with blood, the iron in Feracryl reacts with albumin. This

interaction facilitates the conversion of soluble fibrinogen into an insoluble fibrin network,

forming a coagulum or clot at the site of application. This process effectively creates a physical

barrier, staunching blood flow from capillaries and small blood vessels.
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Figure 2: Signaling pathway of Feracryl's hemostatic action.
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Antimicrobial Action
Feracryl possesses broad-spectrum antimicrobial activity against a variety of pathogenic

microorganisms, including Gram-positive and Gram-negative bacteria. The proposed

mechanism involves the disruption of the bacterial cell membrane by the iron-polyacrylate

complex, leading to the loss of cellular integrity and subsequent cell death.[2]

Preclinical and Clinical Development
The development of Feracryl has been supported by a number of preclinical and clinical

studies evaluating its efficacy and safety in various applications.

Antimicrobial Efficacy
The antimicrobial properties of Feracryl have been compared to standard antiseptics like

povidone-iodine.

This protocol is reconstructed from a study evaluating the in vitro antimicrobial activity of

Feracryl gel.[3]

Bacterial Strain Preparation: Standard laboratory strains of Staphylococcus aureus,

Escherichia coli, and Pseudomonas aeruginosa are cultured in nutrient broth at 37°C for 3

hours. The turbidity of each culture is adjusted to the 0.5 McFarland standard.

Inoculation: A sterile cotton swab is used to evenly spread the bacterial suspension onto

Mueller-Hinton agar plates (lawn culture).

Disk Application: Sterile paper discs are impregnated with 1% Feracryl gel and placed on

the surface of the inoculated agar plates.

Incubation: The plates are incubated at 37°C for 24 hours.

Measurement: The diameter of the zone of inhibition around each disc is measured in

millimeters to determine the antimicrobial activity.
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Microorganism Zone of Inhibition (mm)

Pseudomonas aeruginosa 12

Escherichia coli 10

Staphylococcus aureus 5

Hemostatic Efficacy in a Preclinical Model
A study in a rat model was conducted to compare the hemostatic effectiveness of different

concentrations of Feracryl.

This protocol is based on a study comparing 1% and 4% Feracryl solutions.[4]

Animal Model: The study utilizes Wistar rats.

Procedure: A standardized incision is made in the gingiva of the rats to induce bleeding.

Treatment Groups: The animals are divided into three groups: a control group (no hemostatic

agent), a group treated with 1% Feracryl, and a group treated with 4% Feracryl.

Application: The respective Feracryl solution is applied topically to the incision site.

Outcome Measurement: The bleeding time is measured from the start of bleeding until

complete cessation.

Treatment Group Mean Bleeding Time (seconds)

Control 221

1% Feracryl 103

4% Feracryl 50

Clinical Efficacy in Chronic Periodontitis
Feracryl has been investigated as an adjunct therapy in the management of chronic

periodontitis.
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This protocol is based on a study involving 120 participants.[5]

Study Population: Patients diagnosed with chronic periodontitis.

Study Design: A randomized controlled trial with two groups: a Feracryl group and a placebo

(saline) group.

Intervention: A 3% Feracryl solution is locally applied to the periodontal pockets in the

treatment group, while the control group receives a saline solution.

Data Collection: Clinical parameters, including gingival index, clinical attachment level (CAL),

and probing pocket depth (PD), are measured at baseline and after 12 weeks.

Statistical Analysis: The changes in clinical parameters between the two groups are

compared for statistical significance (P < 0.05).

Clinical Parameter Feracryl Group Placebo Group P-value

Change in Clinical

Attachment Level

Significant

Improvement
Less Improvement < 0.05

Change in Probing

Pocket Depth
Significant Decrease Less Decrease < 0.05

Change in Gingival

Index

Trend towards

reduction
No significant change

Not Statistically

Significant

Clinical Efficacy in Burn Wound Management
The efficacy of Feracryl in the management of deep partial-thickness burns has been

compared to the standard of care, silver sulfadiazine (SSD).

This protocol is based on a clinical study comparing Feracryl and SSD.[6]

Study Population: Patients with deep partial-thickness burns.

Study Design: An open, randomized, controlled study where Feracryl and SSD are applied

topically to different burnt areas on the same patient.
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Treatment Period: The treatment is administered for eleven days.

Outcome Measurement: The percentage of re-epithelialization of the raw surface area is

measured on day 7 and day 11.

Treatment Group
Mean Percentage of Re-
epithelialization (Day 7)

Mean Percentage of Re-
epithelialization (Day 11)

Feracryl 70.53% 81.71%

Silver Sulfadiazine (SSD) 66.15% 64.64%

Safety and Tolerability
Across various preclinical and clinical studies, Feracryl has been shown to be safe and well-

tolerated for topical application.[5][6][7] Due to its high molecular weight, systemic absorption is

minimal, reducing the risk of systemic side effects.[6] Local skin irritation can occur in some

individuals.

Conclusion
Feracryl represents a significant advancement in topical wound care, offering a unique

combination of hemostatic and antimicrobial properties. Its development from basic polymer

chemistry to a clinically effective agent demonstrates the successful application of materials

science in medicine. The data from numerous studies support its use in a variety of clinical

settings to control bleeding and prevent infection, thereby promoting a favorable environment

for wound healing. Further research may continue to explore its full therapeutic potential in

other areas of medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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